Cas no 1361856-96-3 ((3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-methanol)

• Product Name: (3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-methanol
• CAS No: 1361856-96-3
• MF: C₁₃H₉Cl₂FO
• MW: 271.114365339279
• CID: 4790370
• Update Time: 2025-06-07

(3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-methanol

• Inchi： 1S/C13H9Cl2FO/c14-9-4-8(5-10(15)6-9)11-2-1-3-13(16)12(11)7-17/h1-6,17H,7H2
• InChI Key： VISHYKMMTHRLQD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=C(C=1CO)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 4
• Topological Polar Surface Area: 20.2

Additional information on (3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-methanol

Introduction to (3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-methanol (CAS No. 1361856-96-3)

(3',5'-Dichloro-3-fluoro-biphenyl-2-yl-methanol) is a specialized organic compound with the CAS number 1361856-96-3. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. The presence of both chloro and fluoro substituents on a biphenyl core makes it a versatile intermediate in the synthesis of various bioactive molecules.

The molecular structure of this compound consists of a biphenyl ring system with chloro and fluoro groups at the 3' and 5' positions, respectively, and a hydroxymethyl group at the 2-position. This arrangement imparts specific electronic and steric properties that are highly valuable in medicinal chemistry. The chloro substituents enhance electrophilicity, making the molecule more reactive in various chemical transformations, while the fluoro group introduces lipophilicity and metabolic stability, which are crucial for drug-like properties.

In recent years, there has been a growing interest in developing novel compounds with biphenyl cores for their potential applications in pharmaceuticals. The (3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-methanol derivative has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. Its structural features make it an excellent candidate for further derivatization to produce compounds with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its utility in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By modifying the biphenyl core with chloro and fluoro groups, researchers have been able to design molecules that specifically interact with kinase active sites. Preliminary studies have shown that derivatives of (3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-methanol exhibit promising inhibitory activity against certain kinases, making them attractive candidates for further development.

Another area where this compound has shown promise is in the field of antiviral research. The unique electronic properties of the biphenyl ring system allow for the design of molecules that can interfere with viral replication cycles. Specifically, derivatives of (3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-methanol have been investigated for their potential to inhibit viral proteases and polymerases. These enzymes are essential for viral replication, and targeting them can lead to the development of novel antiviral drugs. Recent studies have highlighted the efficacy of such derivatives in preclinical models, suggesting their potential as therapeutic agents.

The synthesis of (3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the bromination or chlorination of a biphenyl precursor, followed by fluorination at the desired position. The introduction of the hydroxymethyl group is usually achieved through reduction or nucleophilic substitution reactions. Advanced synthetic techniques such as cross-coupling reactions have also been employed to introduce additional functional groups onto the biphenyl core.

The analytical characterization of this compound is crucial to ensure its purity and identity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm its structure and assess its quality. NMR spectroscopy provides detailed information about the molecular environment of each atom, while MS helps determine the molecular weight and fragmentation patterns. HPLC is used to assess purity by separating the compound from impurities.

In conclusion, (3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-methanol (CAS No. 1361856-96-3) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further derivatization into bioactive molecules targeting various diseases. The ongoing research in this area continues to uncover new applications and synthetic strategies, making this compound a valuable asset in drug discovery efforts.